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Compound of Interest

Compound Name: Antitumor agent-59

Cat. No.: B12399860 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Antitumor agent-59 is a novel synthetic compound designed to exhibit potent anticancer

properties. Its primary mechanism of action is the targeted inhibition of the Phosphoinositide 3-

kinase (PI3K)/Akt signaling pathway, a critical cascade that regulates cell survival, proliferation,

and apoptosis.[1] Constitutive activation of this pathway is a common feature in many human

cancers, making it a key target for therapeutic intervention.[1] Antitumor agent-59 is

hypothesized to induce apoptosis in cancer cells by downregulating the activity of Akt, a key

downstream effector of PI3K. This application note provides detailed protocols for evaluating

the efficacy of Antitumor agent-59 in both in vitro and in vivo models.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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